Cas no 27011-89-8 (2-(4-acetylphenyl)sulfanylbenzoic acid)

• Product Name: 2-(4-acetylphenyl)sulfanylbenzoic acid
• CAS No: 27011-89-8
• MF: C₁₅H₁₂O₃S
• MW: 272.318983078003
• MDL: MFCD12691678
• CID: 5194921
• PubChem ID: 43627891
• Update Time: 2026-03-05

2-(4-acetylphenyl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-acetylphenyl)thio]-
• 2-(4-acetylphenyl)sulfanylbenzoic acid

• MDL： MFCD12691678
• Inchi： 1S/C15H12O3S/c1-10(16)11-6-8-12(9-7-11)19-14-5-3-2-4-13(14)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： APEOVWDFGGIOBD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 272.051
• Monoisotopic Mass: 272.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2

Additional information on 2-(4-acetylphenyl)sulfanylbenzoic acid

Research Brief on 2-(4-acetylphenyl)sulfanylbenzoic acid (CAS: 27011-89-8): Recent Advances and Applications

2-(4-acetylphenyl)sulfanylbenzoic acid (CAS: 27011-89-8) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

Recent literature indicates that 2-(4-acetylphenyl)sulfanylbenzoic acid has been utilized as a scaffold for designing novel inhibitors targeting specific enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's ability to selectively inhibit COX-2 over COX-1 suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

In addition to its anti-inflammatory properties, 2-(4-acetylphenyl)sulfanylbenzoic acid has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit potent antiproliferative effects against certain cancer cell lines, including breast and colon cancer. The mechanism of action appears to involve the disruption of cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which is critical for tumor growth and survival. These findings underscore the compound's potential as a lead structure for developing targeted cancer therapies.

The synthesis and optimization of 2-(4-acetylphenyl)sulfanylbenzoic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. For instance, a 2023 study in Organic Process Research & Development reported a novel catalytic method for the synthesis of this compound, achieving high purity and scalability, which is essential for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-acetylphenyl)sulfanylbenzoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 2-(4-acetylphenyl)sulfanylbenzoic acid (CAS: 27011-89-8) represents a versatile and promising compound in chemical biology and drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Ongoing research will likely uncover additional applications and refine its pharmacological profile, paving the way for its integration into clinical practice.